Cas no 14573-25-2 (2-(3-Bromopropyl)-1,3-dichlorobenzene)

• Product Name: 2-(3-Bromopropyl)-1,3-dichlorobenzene
• CAS No: 14573-25-2
• MF: C₉H₉BrCl₂
• MW: 267.977760076523
• CID: 2778006
• Update Time: 2025-06-14

2-(3-Bromopropyl)-1,3-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(3-BROMOPROPYL)-1,3-DICHLOROBENZENE
• 2-(3-Bromopropyl)-1,3-dichlorobenzene

• Inchi： 1S/C9H9BrCl2/c10-6-2-3-7-8(11)4-1-5-9(7)12/h1,4-5H,2-3,6H2
• InChI Key： MITJLSURCWPHGU-UHFFFAOYSA-N
• SMILES： BrCCCC1C(=CC=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 120
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Additional information on 2-(3-Bromopropyl)-1,3-dichlorobenzene

Comprehensive Analysis of 2-(3-Bromopropyl)-1,3-dichlorobenzene (CAS No. 14573-25-2): Properties, Applications, and Industry Insights

2-(3-Bromopropyl)-1,3-dichlorobenzene (CAS No. 14573-25-2) is a halogenated aromatic compound with significant relevance in modern chemical research and industrial applications. This brominated dichlorobenzene derivative features a unique molecular structure combining a benzene ring with chlorine substituents at the 1 and 3 positions and a 3-bromopropyl side chain. Its distinct chemical properties make it valuable for various synthetic processes, particularly in the development of advanced materials and specialty chemicals.

The compound's molecular formula C9H9BrCl2 and molecular weight 268.98 g/mol reflect its moderate size and halogen-rich composition. Researchers frequently investigate its reactivity patterns, especially in nucleophilic substitution reactions where the bromopropyl group serves as an excellent leaving group. Recent studies highlight its potential as a building block for more complex molecular architectures, particularly in pharmaceutical intermediates and agrochemical synthesis.

From an industrial perspective, 2-(3-Bromopropyl)-1,3-dichlorobenzene has gained attention for its role in polymer modification and flame retardant applications. The dual halogen functionality enables interesting interactions with various matrices, making it a subject of interest for material scientists developing high-performance polymers. Environmental considerations have led to increased research into its degradation pathways and eco-friendly alternatives, aligning with current sustainability trends in the chemical industry.

Analytical characterization of this compound typically involves GC-MS (Gas Chromatography-Mass Spectrometry) and NMR spectroscopy, with particular focus on the 1H NMR chemical shifts of the propyl chain protons and 13C NMR signals from the aromatic carbons. The melting point and boiling point data are crucial for process optimization in industrial settings, while its solubility profile in common organic solvents determines its handling and application methods.

Recent patent literature reveals growing interest in CAS 14573-25-2 for electronic materials applications, particularly as a precursor for organic semiconductors and liquid crystal displays. The compound's ability to introduce both halogen atoms and alkyl chains into molecular structures makes it versatile for tuning material properties. This aligns with current market demands for flexible electronics and energy-efficient display technologies.

Safety considerations for handling 2-(3-Bromopropyl)-1,3-dichlorobenzene emphasize proper personal protective equipment (PPE) and ventilation systems, reflecting industry-wide shifts toward green chemistry principles. Storage recommendations typically suggest cool, dry conditions in amber glass containers to prevent degradation, with particular attention to moisture sensitivity due to the reactive bromine moiety.

The global market for halogenated benzene derivatives like 14573-25-2 shows steady growth, driven by demand from Asia-Pacific manufacturing hubs. Supply chain analysts note increasing interest in high-purity grades of this chemical, particularly for research and development applications. Current pricing trends reflect the compound's specialty chemical status, with fluctuations tied to bromine market dynamics and regulatory changes affecting halogenated compounds.

Future research directions for 2-(3-Bromopropyl)-1,3-dichlorobenzene may explore its potential in catalysis and nanomaterial synthesis, areas receiving substantial funding in both academic and industrial research programs. The compound's structural features suggest possible applications in metal-organic frameworks (MOFs) and as a ligand precursor in coordination chemistry. These developments align with broader scientific interest in functional materials and molecular engineering solutions.

From a regulatory standpoint, proper chemical handling protocols and waste disposal methods remain essential considerations for users of CAS 14573-25-2. Recent updates to chemical safety databases provide detailed guidance on its compatibility with other substances and recommended first aid measures, reflecting the chemical industry's commitment to responsible stewardship and transparent safety information.

In conclusion, 2-(3-Bromopropyl)-1,3-dichlorobenzene represents an important halogenated intermediate with diverse applications across multiple industries. Its combination of aromatic stability and alkyl halide reactivity makes it particularly valuable for synthetic chemistry, while ongoing research continues to uncover new potential uses in advanced materials science. As chemical innovation progresses, this compound will likely maintain its relevance in both academic and industrial settings.